Cas no 2171200-37-4 ((2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-2-carboxylic acid)
(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
- EN300-1548433
- 2171200-37-4
- (2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
-
- Inchi: 1S/C26H28F2N2O5/c27-26(28)14-22(24(32)33)30(16-26)23(31)12-2-1-7-13-29-25(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,1-2,7,12-16H2,(H,29,34)(H,32,33)/t22-/m0/s1
- InChI Key: UMUPZLGNKXBLTH-QFIPXVFZSA-N
- SMILES: FC1(CN(C(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1)F
Computed Properties
- Exact Mass: 486.19662832g/mol
- Monoisotopic Mass: 486.19662832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 757
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 95.9Ų
(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1548433-1.0g |
(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2171200-37-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1548433-50mg |
(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2171200-37-4 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1548433-100mg |
(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2171200-37-4 | 100mg |
$2963.0 | 2023-09-25 | ||
| Enamine | EN300-1548433-250mg |
(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2171200-37-4 | 250mg |
$3099.0 | 2023-09-25 | ||
| Enamine | EN300-1548433-500mg |
(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2171200-37-4 | 500mg |
$3233.0 | 2023-09-25 | ||
| Enamine | EN300-1548433-1000mg |
(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2171200-37-4 | 1000mg |
$3368.0 | 2023-09-25 | ||
| Enamine | EN300-1548433-2500mg |
(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2171200-37-4 | 2500mg |
$6602.0 | 2023-09-25 | ||
| Enamine | EN300-1548433-5000mg |
(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2171200-37-4 | 5000mg |
$9769.0 | 2023-09-25 | ||
| Enamine | EN300-1548433-10000mg |
(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2171200-37-4 | 10000mg |
$14487.0 | 2023-09-25 |
(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on (2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
Introduction to Compound CAS No. 2171200-37-4: (2S)-1-6-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-2-carboxylic Acid
The compound with CAS No. 2171200-37-4, known as (2S)-1-(6-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}hexanoyl)-4,4-difluoropyrrolidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities.
Structural Analysis
The molecule consists of a pyrrolidine ring substituted with two fluorine atoms at the 4-position and a carboxylic acid group at the 2-position. The (S)-configuration at the chiral center indicates a specific stereochemistry that may influence its pharmacokinetic properties. The side chain attached to the pyrrolidine ring is a hexanoyl group, which is further modified by an N-(fluorenylmethoxycarbonyl) (Fmoc) protecting group at the amino terminus. This Fmoc group is a well-known protecting group in peptide synthesis, suggesting that this compound may be an intermediate in peptide-based drug design.
Synthesis and Chemical Properties
The synthesis of this compound involves multi-step organic reactions, including amide bond formation, protection/deprotection strategies, and stereocontrol during the assembly of the chiral center. Recent advancements in asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantiomeric excess. The presence of fluorine atoms in the pyrrolidine ring introduces electronic effects that can modulate the compound's reactivity and stability.
Biological Activity and Applications
Research into compounds with similar structural motifs has revealed their potential as inhibitors of various enzymes and targets in disease pathways. For instance, analogs of this compound have shown promise in modulating protein-protein interactions, which are critical in many cellular processes. The Fmoc group not only serves as a protective moiety but also enhances solubility and bioavailability when incorporated into peptide sequences.
Safety and Handling
As with all chemical compounds, proper handling and storage are essential to ensure safety in the laboratory setting. This compound should be stored in a cool, dry place away from light to prevent degradation of the Fmoc group. Researchers working with this compound should adhere to standard safety protocols to minimize exposure risks.
Future Directions
Ongoing research aims to further explore the biological potential of this compound and its derivatives. By leveraging cutting-edge techniques such as computational modeling and high-throughput screening, scientists can identify novel applications for this molecule in therapeutic development.
2171200-37-4 ((2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)